Cas no 64710-63-0 (2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride
• CAS No: 64710-63-0
• MF: C₆H₁₂ClN₃
• MW: 161.632579803467
• MDL: MFCD21362293
• CID: 2104029
• PubChem ID: 16219661
• Update Time: 2025-05-23

2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Imidazole-4-ethanamine hydrochloride
• 2-(1-Methyl-1H-imidazol-4-yl)ethanamine hydrochloride
• MLS000860002
• FQLGGDUOFSWKMS-UHFFFAOYSA-N
• SMR000326861
• AX8320529
• 2-(1-methyl-1H-imidazol-4-yl)ethylamine hydrochloride
• 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride

• MDL： MFCD21362293
• Inchi： 1S/C6H11N3.ClH/c1-9-4-6(2-3-7)8-5-9;/h4-5H,2-3,7H2,1H3;1H
• InChI Key： FQLGGDUOFSWKMS-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C=NC(=C1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.4
• Topological Polar Surface Area: 43.8

Additional information on 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride

Recent Advances in the Study of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride (CAS: 64710-63-0)

2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride (CAS: 64710-63-0) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole ring and amine hydrochloride moiety, has been explored for its potential applications in drug development, particularly in the modulation of biological pathways and receptor interactions. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, making it a subject of interest for researchers aiming to develop novel bioactive molecules.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Researchers have optimized synthetic routes to produce 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride with high yield and purity, which is critical for its subsequent use in medicinal chemistry. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In addition to its synthetic utility, recent studies have explored the pharmacological profile of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride. Preliminary in vitro and in vivo experiments suggest that the compound may interact with specific neurotransmitter receptors, including those in the central nervous system (CNS). These findings have sparked interest in its potential applications in neurological disorders, such as anxiety and depression, although further research is needed to elucidate its mechanisms of action and therapeutic efficacy.

Another promising avenue of research involves the compound's potential as a building block for the development of novel anticancer agents. Studies have demonstrated that derivatives of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride exhibit cytotoxic effects against certain cancer cell lines, highlighting its relevance in oncology drug discovery. Researchers are now focusing on structure-activity relationship (SAR) studies to optimize the compound's anticancer properties while minimizing off-target effects.

Despite these advancements, challenges remain in the clinical translation of 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine hydrochloride (CAS: 64710-63-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with ongoing studies exploring its pharmacological and therapeutic potential. As research progresses, this compound may pave the way for the development of innovative treatments for a range of diseases, underscoring its importance in the field.